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Compound of Interest

Compound Name: 15-Hydroxypinusolidic acid

Cat. No.: B1151657 Get Quote

CAS Number: 691009-85-5

This technical guide provides a comprehensive overview of the current scientific understanding

of 15-Hydroxypinusolidic acid. The information is intended for researchers, scientists, and

professionals in the field of drug development.

Chemical Identity and Source
15-Hydroxypinusolidic acid is a diterpenoid compound.[1] Its chemical formula is C20H28O5,

and it has a molecular weight of 348.43.[1]

Table 1: Chemical and Physical Properties of 15-Hydroxypinusolidic Acid

Property Value Reference

CAS Number 691009-85-5 [1]

Molecular Formula C20H28O5 [1]

Molecular Weight 348.43 [1]

This compound was first isolated from the heartwood of the plant species Pinus armandii

Francher, a member of the Pinaceae family.[1][2][3] The isolation and structural elucidation

were described in a 2005 publication in the Journal of Asian Natural Products Research.[2][3]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 3 Tech Support

https://www.benchchem.com/product/b1151657?utm_src=pdf-interest
https://www.benchchem.com/product/b1151657?utm_src=pdf-body
https://www.benchchem.com/product/b1151657?utm_src=pdf-body
https://www.medchemexpress.com/15-hydroxypinusolidic-acid.html?locale=ko-KR
https://www.medchemexpress.com/15-hydroxypinusolidic-acid.html?locale=ko-KR
https://www.benchchem.com/product/b1151657?utm_src=pdf-body
https://www.medchemexpress.com/15-hydroxypinusolidic-acid.html?locale=ko-KR
https://www.medchemexpress.com/15-hydroxypinusolidic-acid.html?locale=ko-KR
https://www.medchemexpress.com/15-hydroxypinusolidic-acid.html?locale=ko-KR
https://www.medchemexpress.com/15-hydroxypinusolidic-acid.html?locale=ko-KR
https://pubmed.ncbi.nlm.nih.gov/15621635/
http://www.megazyme.com.cn/archives/128825
https://pubmed.ncbi.nlm.nih.gov/15621635/
http://www.megazyme.com.cn/archives/128825
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1151657?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Biological Activity and Pharmacological Potential
Currently, there is a significant lack of publicly available scientific literature detailing the specific

biological activities and pharmacological properties of 15-Hydroxypinusolidic acid. While its

structure as a diterpenoid suggests potential bioactivity, dedicated studies to evaluate its

efficacy in various experimental models have not been published.

However, the analysis of structurally related compounds isolated from Pinus species and other

natural sources can offer insights into its potential therapeutic applications. Diterpenoids from

Pinus species have been reported to possess a range of biological activities, including

antibacterial, antifungal, and antioxidant properties.[4][5]

Experimental Protocols
Detailed experimental protocols for the synthesis, purification, or biological evaluation of 15-
Hydroxypinusolidic acid are not available in the current body of scientific literature. The

original isolation from Pinus armandii heartwood involved standard phytochemical extraction

and chromatographic techniques, as broadly described in the initial publication.[2]

Potential Signaling Pathway Interactions
Given the absence of specific studies on 15-Hydroxypinusolidic acid, its direct interactions

with cellular signaling pathways remain unknown. However, many diterpenoids and other

phenolic compounds isolated from natural sources have been shown to exert anti-inflammatory

and neuroprotective effects through the modulation of key signaling cascades. A common

target for such compounds is the NF-κB (Nuclear Factor kappa-light-chain-enhancer of

activated B cells) signaling pathway, which plays a central role in inflammation.

Below is a generalized diagram illustrating the canonical NF-κB signaling pathway, a potential,

though unconfirmed, target for compounds with anti-inflammatory properties.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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